Cas no 2580217-65-6 ((2s,4r)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.5nonane-2-carboxylic acid)

• Product Name: (2s,4r)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.5nonane-2-carboxylic acid
• CAS No: 2580217-65-6
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5662534
• PubChem ID: 165886214
• Update Time: 2025-06-13

(2s,4r)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732202
• EN300-27731871
• (2s,4r)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid
• (2r,4s)-5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid
• 2580187-86-4
• 2580217-65-6
• (2s,4r)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C24H25NO4/c26-22(27)16-13-24(14-16)11-5-6-12-25(24)23(28)29-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,16,21H,5-6,11-15H2,(H,26,27)
• InChI Key： ZMIYNTQCNDIMIH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCCC21CC(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Additional information on (2s,4r)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro3.5nonane-2-carboxylic acid

Introduction to (2S,4R)-5-{(9H-Fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic Acid (CAS No. 2580217-65-6)

(2S,4R)-5-{(9H-Fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2580217-65-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds and is characterized by the presence of a fluorenyl group and a carboxylic acid moiety, which contribute to its versatile reactivity and biological properties.

The spirocyclic structure of this compound is particularly noteworthy, as it provides a rigid framework that can influence the conformational stability and binding affinity of the molecule. The fluorenyl group, known for its aromaticity and hydrophobic properties, can enhance the compound's ability to interact with biological targets such as enzymes, receptors, and other biomolecules. Additionally, the carboxylic acid functional group offers opportunities for further chemical modifications and conjugations, making this compound a valuable starting point for drug discovery and development.

Recent studies have explored the potential applications of (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid in various therapeutic areas. For instance, researchers have investigated its activity as an inhibitor of specific enzymes involved in metabolic pathways, such as proteases and kinases. These enzymes play crucial roles in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to selectively inhibit these enzymes without affecting other essential cellular processes makes it a promising candidate for targeted therapy.

In addition to its enzymatic inhibition properties, (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid has also shown potential as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular functions, and their dysregulation is often associated with various diseases. By disrupting or stabilizing specific PPIs, this compound could offer new therapeutic strategies for conditions where traditional small molecule inhibitors are less effective.

The synthesis of (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid involves a series of well-defined chemical reactions that ensure high purity and yield. The key steps include the formation of the spirocyclic core through a ring-closing metathesis (RCM) reaction, followed by the introduction of the fluorenyl group via a coupling reaction. The final carboxylic acid functionality is typically introduced through an esterification or hydrolysis step. These synthetic methods have been optimized to produce the compound on both laboratory and industrial scales, making it accessible for further research and development.

From a pharmacological perspective, the physicochemical properties of (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid are crucial for its biological activity and therapeutic potential. Its molecular weight (MW), logP value (a measure of hydrophobicity), and solubility in various solvents are all factors that influence its absorption, distribution, metabolism, excretion (ADME) profile. Preclinical studies have demonstrated that this compound exhibits favorable ADME properties, suggesting its suitability for in vivo testing and eventual clinical trials.

Several preclinical studies have evaluated the safety and efficacy of (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid in animal models of disease. These studies have shown that the compound can effectively reduce tumor growth in cancer models and ameliorate symptoms in models of neurodegenerative disorders such as Alzheimer's disease. The observed therapeutic effects are attributed to its ability to modulate key signaling pathways involved in these diseases.

Despite its promising preclinical results, further research is needed to fully understand the mechanisms of action of (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid and to optimize its pharmacological profile for clinical use. Ongoing studies are focusing on identifying potential off-target effects and optimizing dosing regimens to maximize therapeutic benefits while minimizing side effects.

In conclusion, (2S,4R)-5-{(9H-fluoren-9-yl)methoxycarbonyl}-5-azaspiro[3.5]nonane-2-carboxylic acid (CAS No. 2580217-65-6) represents a promising lead compound in the field of medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating various diseases make it an exciting area of ongoing research and development.